1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one
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Description
1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.31. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
This compound has been studied for its utility in synthesizing pyridinylaminohexadienones, which are of interest for their chemical and biological properties. Cocco et al. (2001) demonstrated the synthesis and azannulation processes of pyridinylaminohexadienones, showcasing the compound's role in forming structures with potential chemical and biological relevance (Cocco, Onnis, & Conglu, 2001).
Material Science Applications
In material science, this compound has shown promise in the development of polymers and coatings. For instance, Alcántara Blanco et al. (2020) explored its encapsulation in poly(lactic acid) (PLA) membranes for controlled drug release systems, indicating its potential in creating advanced materials for biomedical applications (Alcántara Blanco, Urdaneta, & Sabino, 2020).
Biochemical Research
In the realm of biochemical research, the compound's derivatives have been examined for their biological activities. The study by Das et al. (2014) on cobalt(II) complexes of an N,O donor Schiff base, derived from similar compounds, showed activity on carcinoma cells, highlighting the compound's relevance in cancer research and therapy (Das et al., 2014).
Antioxidant Properties
Research on novel classes of antioxidants has also been a significant area of application. Wijtmans et al. (2004) reported the synthesis and reactivity of some 6-substituted-2,4-dimethyl-3-pyridinols, a class of compounds related to "1-(Dimethylamino)-4-(4-methoxyphenoxy)-1-penten-3-one", showcasing their impressive antioxidant properties, which can be essential in developing therapeutic agents and in food preservation (Wijtmans, Pratt, Brinkhorst, Serwa, Valgimigli, Pedulli, & Porter, 2004).
Properties
IUPAC Name |
(E)-1-(dimethylamino)-4-(4-methoxyphenoxy)pent-1-en-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-11(14(16)9-10-15(2)3)18-13-7-5-12(17-4)6-8-13/h5-11H,1-4H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZVWYDBTEZXGBP-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C=CN(C)C)OC1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C(=O)/C=C/N(C)C)OC1=CC=C(C=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.